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Compound of Interest

Compound Name:
Methyl 5-nitro-1H-indole-3-

carboxylate

Cat. No.: B1397826 Get Quote

An In-Depth Technical Guide to Methyl 5-nitro-1H-indole-3-carboxylate: Synthesis,

Characterization, and Applications in Modern Drug Discovery

Introduction
The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" due to its ability to form the structural basis for a vast array of pharmacologically

active compounds.[1][2] Its presence in essential natural products like the amino acid

tryptophan and the neurotransmitter serotonin, as well as in a multitude of approved drugs,

underscores its biological significance.[2] Within this esteemed class of molecules, Methyl 5-
nitro-1H-indole-3-carboxylate emerges as a compound of significant interest for researchers

and drug development professionals.

This molecule is characterized by three key functional regions: the bicyclic indole core, a potent

electron-withdrawing nitro group at the 5-position of the benzene ring, and a methyl ester at the

3-position of the pyrrole ring. This specific arrangement of functional groups makes it not just a

static entity but a highly versatile synthetic intermediate, primed for strategic chemical

modification. Its classification as a "Protein Degrader Building Block" points to its direct

relevance in cutting-edge therapeutic modalities.[3]

This guide, written from the perspective of a Senior Application Scientist, provides a

comprehensive technical overview of Methyl 5-nitro-1H-indole-3-carboxylate. We will delve

into its structural characterization, validated synthetic protocols, and its functional applications
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in modern drug discovery, explaining the causal reasoning behind the scientific choices at each

step.

PART 1: Physicochemical Properties and Structural
Elucidation
A complete understanding of a molecule begins with its fundamental properties and an

unambiguous confirmation of its structure. The identity and purity of Methyl 5-nitro-1H-indole-
3-carboxylate must be confirmed using a suite of analytical techniques, creating a self-

validating dataset before its use in further applications.

Core Physicochemical Data
The fundamental properties of the compound are summarized below for quick reference.

Property Value Reference

Chemical Name
Methyl 5-nitro-1H-indole-3-

carboxylate
[3][4][5]

CAS Number 686747-51-3 [3][4][5]

Molecular Formula C₁₀H₈N₂O₄ [3][4][5]

Molecular Weight 220.18 g/mol [3][4][5]

Appearance Solid [6]

Purity Typically ≥95% [3]

InChI Key
MMDKJGMVXBELQV-

UHFFFAOYSA-N
[4]

Chemical Structure Diagram
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NMR Spectroscopy Other Techniques

¹H NMR

¹³C NMR

Confirms C-H framework

Data Acquisition

Mass Spectrometry (MS) Infrared (IR) Spectroscopy

Sample Preparation
(dissolve in DMSO-d₆)

Spectral Interpretation

Verified Structure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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